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Abstract
Glutathione Peroxidase 4 (GPX4) is a critical enzyme in the regulation of ferroptosis, a form of

iron-dependent programmed cell death characterized by the accumulation of lipid peroxides.

GPX4 acts to reduce these lipid hydroperoxides to non-toxic lipid alcohols, thereby protecting

cells from ferroptotic damage. GPX4 activator 2, also known as Compound C3, is a potent and

specific activator of GPX4. This small molecule has demonstrated significant potential in

inhibiting ferroptosis and exerting protective effects in models of cardiac injury. This technical

guide provides a comprehensive overview of the chemical structure, properties, and biological

activity of GPX4 activator 2, along with detailed experimental protocols and signaling pathway

diagrams to support further research and drug development efforts.

Chemical Structure and Properties
GPX4 activator 2 is a complex heterocyclic molecule with the formal name N-(2,4-

dimethoxyphenyl)-1-[5-(4-methyl-1-piperazinyl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-2-

methanamine. Its chemical identity and key physicochemical properties are summarized in the

tables below.

Table 1: Chemical Identification of GPX4 Activator 2
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Identifier Value

Compound Name GPX4 activator 2

Synonym Compound C3

CAS Number 950365-31-8[1]

Molecular Formula C₂₀H₂₆N₆O₂S[2]

Molecular Weight 414.5 g/mol [2]

Formal Name

N-(2,4-dimethoxyphenyl)-1-[5-(4-methyl-1-

piperazinyl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-2-

methanamine[2]

SMILES
COC(C=C1OC)=CC=C1NCC2=CC=CN2C3=N

N=C(N4CCN(C)CC4)S3[2]

InChI

InChI=1S/C20H26N6O2S/c1-24-9-11-25(12-10-

24)19-22-23-20(29-19)26-8-4-5-15(26)14-21-17-

7-6-16(27-2)13-18(17)28-3/h4-8,13,21H,9-

12,14H2,1-3H3[2]

Table 2: Physicochemical Properties of GPX4 Activator 2

Property Value

Physical Form Solid[2]

Solubility
Sparingly soluble in Acetonitrile (0.1-1 mg/ml)

[2]Sparingly soluble in DMSO (0.1-1 mg/ml)[2]

Storage Store at -20°C

Biological Activity and Mechanism of Action
GPX4 activator 2 is a direct activator of GPX4, the only known enzyme capable of reducing

phospholipid hydroperoxides within cellular membranes. By enhancing the enzymatic activity of

GPX4, this compound effectively mitigates lipid peroxidation, a key event in the ferroptosis

cascade.
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Inhibition of Ferroptosis
GPX4 activator 2 has been shown to be a potent inhibitor of ferroptosis. It directly binds to

GPX4 with a dissociation constant (Kd) of 0.426 μM.[2] In cellular assays, it effectively inhibits

erastin-induced ferroptosis in HT-1080 fibrosarcoma cells with a half-maximal effective

concentration (EC₅₀) of 7.8 μM.[1][2] At a concentration of 10 μM, GPX4 activator 2 prevents

the erastin-induced accumulation of lipid peroxides in these cells.[2]

Table 3: In Vitro Biological Activity of GPX4 Activator 2

Parameter Cell Line Value

EC₅₀ (Ferroptosis Inhibition) HT-1080 7.8 μM[1][2]

Kd (Binding to GPX4) - 0.426 μM[2]

Cardioprotective Effects
The ability of GPX4 activator 2 to inhibit ferroptosis translates to significant protective effects in

preclinical models of cardiac injury. In a mouse model of doxorubicin-induced myocardial injury,

administration of GPX4 activator 2 at a dose of 25 mg/kg resulted in a notable decrease in

serum and cardiac levels of malondialdehyde (MDA), a marker of lipid peroxidation.[2]

Furthermore, it reduced cardiac levels of aspartate aminotransferase (AST), an indicator of

heart muscle damage, and mitigated myocardial cell degeneration.[2]

Table 4: In Vivo Activity of GPX4 Activator 2 in a Doxorubicin-Induced Myocardial Injury Mouse

Model

Parameter Effect of GPX4 Activator 2 (25 mg/kg)

Serum Malondialdehyde (MDA) Decreased[2]

Cardiac Malondialdehyde (MDA) Decreased[2]

Cardiac Aspartate Aminotransferase (AST) Decreased[2]

Myocardial Cell Degeneration Reduced[2]
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Signaling Pathway
GPX4 plays a central role in the ferroptosis signaling pathway. The activation of GPX4 by

GPX4 activator 2 enhances the cellular defense against lipid peroxidation.

GPX4 Signaling in Ferroptosis Inhibition
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Caption: GPX4 Activator 2 enhances GPX4-mediated reduction of lipid peroxides, inhibiting

ferroptosis.

Experimental Protocols
Proposed Synthesis of GPX4 Activator 2
While a specific, detailed synthesis protocol for GPX4 activator 2 is not publicly available, a

plausible route can be proposed based on established synthetic methodologies for similar

heterocyclic compounds.
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Proposed Synthesis Workflow for GPX4 Activator 2

1-Methylpiperazine +
Thiosemicarbazide derivative

2-amino-5-(4-methylpiperazin-1-yl)
-1,3,4-thiadiazole

Cyclization

1-(5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)
-1H-pyrrole-2-carbaldehyde

Coupling

1H-pyrrole-2-carbaldehyde

GPX4 Activator 2

Reductive Amination

2,4-dimethoxyaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15581843#gpx4-activator-2-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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